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Compound of Interest

Compound Name: R 56865

Cat. No.: B1678717 Get Quote

Technical Support Center: R 56865
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information on the long-term stability of R
56865 stock solutions, alongside troubleshooting guides and frequently asked questions

(FAQs) to ensure the integrity and reliability of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is R 56865 and what is its primary mechanism of action?

R 56865, with the full chemical name N-[1-[4-(4-fluorophenoxy)-butyl]-4-piperidinyl]-N-methyl-2-

benzothiazolamine, is a potent inhibitor of voltage-gated sodium channels (Nav). It has been

shown to have cardioprotective effects by mitigating the detrimental effects of sodium and

subsequent calcium overload in cardiac cells. Depending on the membrane potential and

stimulation frequency, R 56865 can exhibit both agonistic and antagonistic effects on the

sodium channel.

Q2: What is the recommended solvent for preparing R 56865 stock solutions?

While specific manufacturer guidelines were not found in the available search results, dimethyl

sulfoxide (DMSO) is a common solvent for preparing stock solutions of similar organic

compounds. It is crucial to use anhydrous, high-purity DMSO to minimize degradation.

Q3: How should R 56865 stock solutions be stored for long-term stability?
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To ensure the long-term stability of R 56865 stock solutions, it is recommended to store them in

airtight vials, protected from light. For maximal stability, stock solutions should be stored at

-20°C or -80°C. Aliquoting the stock solution into single-use vials is highly recommended to

avoid repeated freeze-thaw cycles, which can lead to degradation.

Q4: What are the signs of degradation of an R 56865 stock solution?

Visual signs of degradation can include discoloration, precipitation, or cloudiness of the

solution. However, chemical degradation can occur without any visible changes. If you observe

inconsistent or unexpected results in your experiments, degradation of your R 56865 stock

solution should be considered as a potential cause.
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Issue Potential Cause Recommended Action

Inconsistent or weaker than

expected biological activity

Degradation of R 56865 in the

stock solution due to improper

storage (e.g., repeated freeze-

thaw cycles, exposure to light,

incorrect temperature).

1. Prepare a fresh stock

solution from a new batch of R

56865 powder.2. Ensure the

new stock solution is aliquoted

and stored correctly at -20°C

or -80°C, protected from

light.3. Perform a dose-

response experiment to verify

the activity of the new stock

solution.

Precipitate observed in the

stock solution upon thawing

The solubility limit of R 56865

in the solvent may have been

exceeded, or the compound

has precipitated out of solution

during storage.

1. Gently warm the vial to room

temperature and vortex to try

and redissolve the

precipitate.2. If the precipitate

persists, the solution may need

to be sonicated briefly.3. If the

precipitate does not dissolve, it

is recommended to discard the

stock and prepare a fresh one.

Consider preparing a lower

concentration stock solution.

Variability between

experiments

Inconsistent concentration of

the working solution due to

pipetting errors or incomplete

mixing of the stock solution

after thawing.

1. Ensure the stock solution is

completely thawed and

vortexed gently before making

dilutions.2. Use calibrated

pipettes for all dilutions.3.

Prepare fresh working

solutions for each experiment.

Stability of R 56865 Stock Solutions
The long-term stability of R 56865 stock solutions is critical for reproducible experimental

results. The following table summarizes recommended storage conditions based on general
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best practices for similar chemical compounds. It is highly recommended to consult the specific

product information sheet from your supplier for the most accurate information.

Solvent
Storage

Temperature

Recommended

Duration
Key Considerations

Anhydrous DMSO -20°C
Up to 6 months

(estimated)

Aliquot to avoid

freeze-thaw cycles.

Protect from light and

moisture.

Anhydrous DMSO -80°C
Up to 1 year or longer

(estimated)

Ideal for long-term

storage. Aliquot to

avoid freeze-thaw

cycles. Protect from

light and moisture.

Experimental Protocols
Protocol for Preparation of R 56865 Stock Solution

Materials:

R 56865 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile, airtight vials (e.g., amber glass or polypropylene)

Calibrated pipettes and sterile tips

Vortex mixer

Sonicator (optional)

Procedure:

1. Equilibrate the R 56865 powder and anhydrous DMSO to room temperature.
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2. Calculate the required mass of R 56865 to achieve the desired stock solution

concentration (e.g., 10 mM).

3. Carefully weigh the R 56865 powder and add it to a sterile vial.

4. Add the calculated volume of anhydrous DMSO to the vial.

5. Vortex the solution until the R 56865 is completely dissolved. If necessary, briefly sonicate

the vial to aid dissolution.

6. Aliquot the stock solution into single-use, airtight vials.

7. Label the vials clearly with the compound name, concentration, date of preparation, and

solvent.

8. Store the aliquots at -20°C or -80°C, protected from light.

Visualizations
Signaling Pathway of R 56865 Action on Voltage-Gated Sodium Channels
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Caption: Mechanism of R 56865 action on voltage-gated sodium channels.

Experimental Workflow for Utilizing R 56865
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Caption: Recommended experimental workflow for using R 56865.
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Caption: A logical workflow for troubleshooting inconsistent experimental results.
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To cite this document: BenchChem. [Long-term stability of R 56865 stock solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678717#long-term-stability-of-r-56865-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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